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Compound of Interest

Compound Name: Methyl 2-formylisonicotinate

Cat. No.: B176787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Methyl 2-formylisonicotinate (CAS No. 125104-34-9), a key intermediate in

pharmaceutical synthesis. Due to the limited availability of direct stability data for this specific

compound, this document also draws upon established knowledge of structurally similar

molecules, such as pyridine derivatives, aromatic aldehydes, and methyl esters, to infer

potential degradation pathways and propose robust stability testing protocols.

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of Methyl 2-formylisonicotinate.

The compound is typically an off-white to light yellow solid. Adherence to the following

conditions will minimize degradation.
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Parameter Recommended Condition
Rationale & Additional
Information

Temperature 2°C to 8°C

Refrigeration is recommended

to slow down potential

degradation reactions.

Atmosphere
Under an inert gas (e.g.,

Nitrogen or Argon)

The formyl group is susceptible

to oxidation. An inert

atmosphere prevents oxidative

degradation.

Container
Tightly closed, light-resistant

container

Prevents exposure to moisture

and air, and minimizes

photodegradation.

Environment Dry and well-ventilated place

Avoids moisture uptake, which

can lead to hydrolysis of the

ester group.

Hazards
Keep away from heat, sparks,

and open flames

While the solid itself has a high

boiling point, it is prudent to

avoid high temperatures to

prevent thermal

decomposition.

Potential Degradation Pathways
Based on the chemical structure of Methyl 2-formylisonicotinate, which contains a methyl

ester and an aldehyde group on a pyridine ring, the following degradation pathways are

plausible under stress conditions.

Hydrolysis
The methyl ester group is susceptible to hydrolysis, particularly under acidic or basic

conditions, to yield 2-formylisonicotinic acid and methanol. This reaction is catalyzed by the

presence of water.

Oxidation
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The aldehyde (formyl) group is prone to oxidation, which could lead to the formation of the

corresponding carboxylic acid, resulting in methyl 4-carboxyisonicotinate. This process can be

accelerated by exposure to air (oxygen), light, and certain metal ions.

Photodegradation
Aromatic pyridine derivatives can be susceptible to photodegradation upon exposure to UV or

visible light. The specific degradation products would depend on the wavelength of light and the

presence of photosensitizers.

Thermal Degradation
While generally stable at recommended storage temperatures, elevated temperatures can lead

to decomposition. The specific degradation pathway at high temperatures is not well-

documented for this compound but could involve decarboxylation or polymerization.

Signs of Degradation
Visual inspection can be a preliminary indicator of degradation. The following signs may

suggest that the quality of Methyl 2-formylisonicotinate has been compromised:

Change in color: A significant darkening from its typical off-white to light yellow appearance.

Change in physical state: Caking or clumping of the solid, which may indicate moisture

uptake.

Odor: Development of any unusual odors.

Any observed changes should be followed by analytical testing to confirm the purity and

identity of the compound.

Proposed Stability Testing Protocol
A comprehensive stability testing program is essential to establish the shelf-life and re-test

period for Methyl 2-formylisonicotinate. The following protocol is based on the International

Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b176787?utm_src=pdf-body
https://www.benchchem.com/product/b176787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Conditions Frequency
Parameters to be
Monitored

Long-Term Stability
25°C ± 2°C / 60% RH

± 5% RH

0, 3, 6, 9, 12, 18, 24,

36 months

Appearance, Assay,

Degradation Products

Intermediate Stability
30°C ± 2°C / 65% RH

± 5% RH
0, 6, 9, 12 months

Appearance, Assay,

Degradation Products

Accelerated Stability
40°C ± 2°C / 75% RH

± 5% RH
0, 3, 6 months

Appearance, Assay,

Degradation Products

Forced Degradation
See Section 5 for

detailed protocols

Once, during

development

Identification of

degradation products,

establishment of

degradation

pathways, and

validation of stability-

indicating analytical

methods.

Experimental Protocols for Forced Degradation
Studies
Forced degradation studies are crucial for understanding the intrinsic stability of the molecule

and for developing stability-indicating analytical methods.

General Procedure
For each condition, a solution of Methyl 2-formylisonicotinate (e.g., 1 mg/mL) is prepared in

a suitable solvent (e.g., acetonitrile:water 50:50). A control sample, protected from the stress

condition, should be analyzed alongside the stressed samples. The extent of degradation

should be targeted at 5-20%.

Hydrolytic Degradation
Acidic Hydrolysis: Add 1N HCl to the sample solution and heat at 60°C for a specified period

(e.g., 2, 4, 8, 24 hours). Neutralize the solution with 1N NaOH before analysis.
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Basic Hydrolysis: Add 1N NaOH to the sample solution and keep at room temperature for a

specified period (e.g., 30 mins, 1, 2, 4 hours). Neutralize the solution with 1N HCl before

analysis.

Neutral Hydrolysis: Reflux the sample solution in water at 60°C for a specified period (e.g.,

24, 48 hours).

Oxidative Degradation
Add 3% hydrogen peroxide to the sample solution.

Keep the solution at room temperature for a specified period (e.g., 2, 4, 8, 24 hours),

protected from light.

Photolytic Degradation
Expose the solid compound and the sample solution to a light source according to ICH Q1B

guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near

ultraviolet energy of not less than 200 watt hours/square meter).

A control sample should be wrapped in aluminum foil to protect it from light.

Thermal Degradation
Expose the solid compound to dry heat at a specified temperature (e.g., 80°C) for a defined

period (e.g., 24, 48, 72 hours).

Analyze the sample after allowing it to cool to room temperature.

Visualization of Workflows and Pathways
Experimental Workflow for Stability Testing
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Sample Preparation

Forced Degradation Studies Long-Term & Accelerated Stability

Analysis

Methyl 2-formylisonicotinate Sample

Prepare Solutions (e.g., 1 mg/mL)

Hydrolysis (Acid, Base, Neutral)

Expose to Stress Conditions

Oxidation (H2O2)

Expose to Stress Conditions

Photolysis (ICH Q1B)

Expose to Stress Conditions

Thermal (Dry Heat)

Expose to Stress Conditions

Long-Term (e.g., 25°C/60%RH)

Expose to Stress Conditions

Accelerated (e.g., 40°C/75%RH)

Expose to Stress Conditions

Stability-Indicating HPLC-UV/MS

Characterize Degradation Products

Click to download full resolution via product page

Caption: Proposed workflow for stability testing of Methyl 2-formylisonicotinate.

Potential Hydrolytic Degradation Pathway
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Methyl 2-formylisonicotinate

C8H7NO3

+ H2O
(Acid or Base Catalyst)

2-Formylisonicotinic Acid

C7H5NO3

Methanol

CH4O

Click to download full resolution via product page

Caption: Inferred hydrolytic degradation pathway of the methyl ester.

Disclaimer: The information provided in this guide is intended for experienced professionals in

the fields of chemical research and drug development. The proposed degradation pathways

and experimental protocols are based on general chemical principles and data from analogous

compounds, and should be adapted and validated for the specific application. Always consult

the relevant Safety Data Sheet (SDS) before handling any chemical.

To cite this document: BenchChem. [In-Depth Technical Guide: Stability and Storage of
Methyl 2-formylisonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176787#stability-and-storage-conditions-for-methyl-
2-formylisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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